3,5-Dimethyl-4-methoxyphenylmagnesium bromide
Overview
Description
3,5-Dimethyl-4-methoxyphenylmagnesium bromide is a compound with the molecular formula C9H11BrMgO . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields .
Synthesis Analysis
This compound is formed by reacting magnesium metal with 3,5-dimethyl-4-methoxybromobenzene in an anhydrous solvent, such as diethyl ether, at low temperatures. The resulting product is a colorless or pale yellow solid that is highly sensitive to water and air.Molecular Structure Analysis
The molecular structure of this compound consists of a magnesium center bonded to a 3,5-dimethyl-4-methoxyphenyl (DMP) group via a covalent carbon-magnesium bond.Chemical Reactions Analysis
This compound is a highly reactive compound that is often used in organic synthesis as a nucleophile. It reacts violently with water .Physical And Chemical Properties Analysis
The compound has a molecular weight of 239.39 g/mol . It is a colorless or pale yellow solid with a density of 0.949 g/mL at 25 °C . It is highly sensitive to water and air.Scientific Research Applications
Synthesis of Labelled Organophosphorus Pesticides : Utilized in the synthesis of carbon-14 labelled organophosphorus insecticides like Sumithion (Yoshitake et al., 1977).
Analgetic Agent Synthesis : Involved in the synthesis of new analgetic agents with low addiction liability (Takeda et al., 1976).
Antiestrogenic Activity in Pharmaceuticals : A key reactant in synthesizing compounds demonstrating potent antiestrogenic activity (Jones et al., 1979).
Synthesis of Organic Compounds : Utilized in various organic syntheses, including the creation of novel dihydronaphthalene isomers (Wittig, 1980).
Model Reactions for Orellanine Deoxidation : Applied in the synthesis and thermal decomposition studies of specific pyridine-N-oxides (Antkowiak & Gessner, 1984).
In Suzuki Cross-Coupling Reactions : A key reactant in Suzuki cross-coupling reactions, particularly in the preparation and coupling of bis(3,5-dimethylphenyl)borinic acid (Winkle & Schaab, 2001).
Synthesis of Chiral Dihydroxy-9,9′-spirobifluorenes : Used in the production of chiral spirobifluorenes, which have applications in materials science (Cheng et al., 2006).
In Photodynamic Therapy for Cancer Treatment : Incorporated in the synthesis of new zinc phthalocyanine derivatives, relevant for photodynamic therapy in cancer treatment (Pişkin et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
3,5-Dimethyl-4-methoxyphenylmagnesium bromide is a Grignard reagent . Grignard reagents are commonly used in organic synthesis for carbon-carbon bond formation . They are highly reactive and can react with a variety of functional groups .
Mode of Action
The compound, being a Grignard reagent, is known to participate in Grignard reactions . In these reactions, the Grignard reagent acts as a nucleophile, attacking electrophilic carbon atoms present in other molecules . This results in the formation of carbon-carbon bonds .
Biochemical Pathways
Grignard reagents are generally used in organic synthesis to construct complex organic molecules .
Result of Action
The primary result of the action of this compound is the formation of new carbon-carbon bonds . This allows for the synthesis of complex organic molecules from simpler precursors .
Action Environment
Grignard reagents, including this compound, are sensitive to environmental conditions. They are highly reactive and can react violently with water . They are also flammable and may form explosive peroxides . Therefore, they must be handled with care, typically under an inert atmosphere (like nitrogen or argon), and they should be stored at low temperatures .
properties
IUPAC Name |
magnesium;2-methoxy-1,3-dimethylbenzene-5-ide;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11O.BrH.Mg/c1-7-5-4-6-8(2)9(7)10-3;;/h5-6H,1-3H3;1H;/q-1;;+2/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSPAONKQJCLPAB-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C[C-]=C1)C)OC.[Mg+2].[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrMgO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
185416-17-5 | |
Record name | 185416-17-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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